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Abstract

Phenylmethyl 2-butenoate, also known as benzyl crotonate, is an ester recognized for its warm,
herbaceous, and mildly spicy aroma.[1] While extensively used in the fragrance and flavor
industries, a comprehensive understanding of its physical properties is crucial for its application
in scientific research and developmental studies. This technical guide provides a detailed
overview of the key physical characteristics of phenylmethyl 2-butenoate, including its
molecular and structural information, thermodynamic properties, and solubility profile.
Methodologies for the experimental determination of these properties are also presented to aid
in laboratory settings.

Compound Identification and Structure

Proper identification of a compound is fundamental for any scientific investigation.
Phenylmethyl 2-butenoate is systematically named benzyl (E)-but-2-enoate.

Table 1: Compound Identification
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Identifier Value

IUPAC Name benzyl (E)-but-2-enoate

Synonyms Phenylr-neth-yl 2-butenoate, Benzyl crotonate, 2-
Butenoic acid, phenylmethyl ester

CAS Number 65416-24-2[1]

Molecular Formula C11H1202[2]

Molecular Weight 176.21 g/mol [2]

Canonical SMILES CC=CC(=0)0OCC1=CC=CC=C1]3]

InChl Key NCPTYZLUYHXITE-UHFFFAOYSA-N[4]

Quantitative Physical Properties

The physical properties of phenylmethyl 2-butenoate are summarized in the following table. It is
important to note that some variations in reported values exist in the literature, which can be
attributed to different experimental conditions and purity of the samples.

Table 2: Physical Properties of Phenylmethyl 2-Butenoate
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Property Value Conditions

Appearance C.olo.rleés to pale yellow, clear g
oily liquid.[1][5]

Melting Point 112 °C (decomposition)[1][4]

-70 °C[2]

Boiling Point 121-122 °C[1][2][4] 10 Torr

249-250 °C[5] 760 mmHg

250.7 °C[3] 760 mmHg

Density 1.0410 g/cm3[1][2][4] 20 °C

1.02900 to 1.03500 g/cm?3[5] 25°C

1.043 g/cm3[3]

Refractive Index 1.51500 to 1.52100[5] 20 °C

1.522[2]

Flash Point 127.78 °C (262.00 °F)[5] Closed Cup

128.2 °C[2][3]

Solubility

Very slightly soluble in water.

[1] Soluble in alcohol and oails.

[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of phenylmethyl

2-butenoate are not readily available in the literature. However, standard organic chemistry

laboratory procedures can be employed. The following sections outline generalized

methodologies.

Synthesis of Phenylmethyl 2-Butenoate
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A common method for the synthesis of esters is the Fischer esterification of a carboxylic acid
with an alcohol in the presence of an acid catalyst.

Reaction: Crotonic acid is reacted with benzyl alcohol in the presence of a strong acid
catalyst, such as sulfuric acid. The reaction is typically heated under reflux with a Dean-Stark
apparatus to remove the water formed, driving the equilibrium towards the product.

Purification: The crude product is washed with a sodium bicarbonate solution to remove
unreacted acid, followed by washing with brine. The organic layer is then dried over an
anhydrous salt (e.g., MgSOa4 or Na2S0Oa4) and the solvent is removed under reduced
pressure. Final purification is achieved by vacuum distillation.

Determination of Boiling Point

The boiling point can be determined using a simple distillation apparatus or a Thiele tube
method.

e Apparatus: A round-bottom flask, a distillation head with a thermometer, a condenser, and a
receiving flask.

Procedure: A small amount of the purified phenylmethyl 2-butenoate is placed in the
distillation flask with a boiling chip. The apparatus is assembled for simple distillation. The
flask is heated, and the temperature is recorded when the liquid is boiling and the vapor
temperature is stable. The atmospheric pressure should be recorded as the boiling point is
pressure-dependent.

Determination of Density

The density of liquid phenylmethyl 2-butenoate can be determined using a pycnometer or a
digital density meter.

o Apparatus: A pycnometer of a known volume and a balance.

e Procedure: The empty pycnometer is weighed. It is then filled with the sample, ensuring no
air bubbles are present, and weighed again. The temperature of the sample is recorded. The
density is calculated by dividing the mass of the sample by the volume of the pycnometer.
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Determination of Refractive Index

The refractive index is a measure of how light propagates through the substance and is a
useful indicator of purity.

o Apparatus: An Abbé refractometer.

e Procedure: A few drops of phenylmethyl 2-butenoate are placed on the prism of the
refractometer. The instrument is adjusted to bring the dividing line between the light and dark
fields into sharp focus on the crosshairs. The refractive index is read from the scale. The
temperature should be controlled and recorded, as the refractive index is temperature-
dependent.

Determination of Solubility

The solubility in various solvents can be determined by simple miscibility tests.

e Procedure: A small, measured amount of phenylmethyl 2-butenoate is added to a test tube
containing a measured volume of the solvent (e.g., water, ethanol, diethyl ether). The mixture
is agitated, and the solubility is observed and recorded as soluble, partially soluble, or
insoluble.

Workflow and Relationships

The following diagram illustrates a general workflow for the synthesis and characterization of
phenylmethyl 2-butenoate.
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Workflow for Synthesis and Physical Property Determination of Phenylmethyl 2-Butenoate
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Synthesis and Characterization Workflow
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Conclusion

This technical guide provides a consolidated resource on the physical properties of
phenylmethyl 2-butenoate for the scientific community. The tabulated data offers a quick
reference, while the outlined experimental protocols provide a foundation for laboratory
investigation. A clear understanding of these fundamental properties is essential for the
effective utilization of this compound in research and development, ensuring reproducibility and
accuracy in experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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